Cas no 904962-23-8 (Benzenamine, 4-bromo-N-[4-(1-methylethoxy)phenyl]-)

Benzenamine, 4-bromo-N-[4-(1-methylethoxy)phenyl]-, is a brominated aromatic amine derivative featuring an isopropoxy substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility as an intermediate. The presence of both bromine and the isopropoxy group enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. Its stable aromatic core and functional group compatibility make it suitable for applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its potential sensitivity to light and moisture.
Benzenamine, 4-bromo-N-[4-(1-methylethoxy)phenyl]- structure
904962-23-8 structure
Product Name:Benzenamine, 4-bromo-N-[4-(1-methylethoxy)phenyl]-
CAS No:904962-23-8
MF:C15H16BrNO
MW:306.197643280029
CID:1951056
PubChem ID:69615481
Update Time:2025-05-27

Benzenamine, 4-bromo-N-[4-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-bromo-N-[4-(1-methylethoxy)phenyl]-
    • 904962-23-8
    • SB82997
    • 4-Bromo-N-(4-isopropoxyphenyl)aniline
    • SCHEMBL5943059
    • Inchi: 1S/C15H16BrNO/c1-11(2)18-15-9-7-14(8-10-15)17-13-5-3-12(16)4-6-13/h3-11,17H,1-2H3
    • InChI Key: KKHJRJKWXMNKGF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NC1C=CC(=CC=1)OC(C)C

Computed Properties

  • Exact Mass: 305.04153Da
  • Monoisotopic Mass: 305.04153Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 21.3Ų

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